5-(3-Methoxy-benzylidene)-pyrimidine-2,4,6-trione

• Molecular Formula: C12H10N2O4
• Molecular Weight: 246.22 g/mol
• IUPAC Name: 5-[(3-methoxyphenyl)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C12H10N2O4/c1-18-8-4-2-3-7(5-8)6-9-10(15)13-12(17)14-11(9)16/h2-6H,1H3,(H2,13,14,15,16,17)
• InChI Key: BOLATYDZIJXMRI-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C=C2C(=O)NC(=O)NC2=O

Description

5-(3-Methoxy-benzylidene)-pyrimidine-2,4,6-trione, also known as MBPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. MBPT is a pyrimidine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 5-(3-Methoxy-benzylidene)-pyrimidine-2,4,6-trione is not fully understood. However, it has been suggested that this compound exerts its effects through the inhibition of various enzymes, such as topoisomerase II, carbonic anhydrase, and acetylcholinesterase. This compound has also been shown to modulate various signaling pathways, such as the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of gene expression, the inhibition of enzyme activity, and the modulation of signaling pathways. In cancer cells, this compound has been shown to induce DNA damage and inhibit cell proliferation. In neurodegenerative diseases, this compound has been shown to reduce oxidative stress and inflammation, and improve mitochondrial function. In cardiovascular diseases, this compound has been shown to reduce inflammation and improve endothelial function.

Advantages and Limitations for Lab Experiments

5-(3-Methoxy-benzylidene)-pyrimidine-2,4,6-trione has several advantages for lab experiments, including its high solubility, low toxicity, and ease of synthesis. However, this compound also has some limitations, including its instability in aqueous solutions, which can limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can limit its use in certain research areas.

Future Directions

There are several future directions for the study of 5-(3-Methoxy-benzylidene)-pyrimidine-2,4,6-trione. One direction is to further elucidate its mechanism of action, which can provide insights into its potential applications in various biomedical research fields. Another direction is to explore its potential as a therapeutic agent for various diseases, such as cancer, neurodegenerative diseases, and cardiovascular diseases. Additionally, the development of new synthesis methods for this compound can improve its yield and purity, which can facilitate its use in various research areas.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound can be synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively. This compound has several advantages for lab experiments, including its high solubility, low toxicity, and ease of synthesis. However, this compound also has some limitations, including its instability in aqueous solutions and the limited understanding of its mechanism of action. There are several future directions for the study of this compound, including further elucidation of its mechanism of action and exploration of its potential as a therapeutic agent for various diseases.

Synthesis Methods

5-(3-Methoxy-benzylidene)-pyrimidine-2,4,6-trione can be synthesized through various methods, including the reaction of 3-methoxybenzaldehyde with barbituric acid in the presence of a catalyst, or the reaction of 3-methoxybenzaldehyde with urea and malonic acid in the presence of a catalyst. The yield of this compound can be improved through the optimization of reaction conditions, such as temperature, reaction time, and solvent choice.

Scientific Research Applications

5-(3-Methoxy-benzylidene)-pyrimidine-2,4,6-trione has been studied for its potential applications in various biomedical research fields, including cancer research, neurodegenerative diseases, and cardiovascular diseases. This compound has been shown to exhibit cytotoxic effects against cancer cells, induce apoptosis, and inhibit tumor growth. In neurodegenerative diseases, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In cardiovascular diseases, this compound has been shown to have anti-inflammatory effects and improve endothelial function.